molecular formula C24H26N4O4 B2981755 2-(3,4-dimethoxyphenyl)-N-(4-(6-morpholinopyridazin-3-yl)phenyl)acetamide CAS No. 941895-37-0

2-(3,4-dimethoxyphenyl)-N-(4-(6-morpholinopyridazin-3-yl)phenyl)acetamide

Cat. No.: B2981755
CAS No.: 941895-37-0
M. Wt: 434.496
InChI Key: MPWYWYKAESLYAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3,4-Dimethoxyphenyl)-N-(4-(6-morpholinopyridazin-3-yl)phenyl)acetamide is a synthetic small molecule characterized by its dual aromatic systems and polar substituents. The compound features:

  • A 3,4-dimethoxyphenyl group, which enhances lipophilicity and may influence receptor binding through methoxy group interactions.
  • An acetamide linker bridging the two aromatic moieties, a common feature in bioactive molecules to balance rigidity and flexibility.

Properties

IUPAC Name

2-(3,4-dimethoxyphenyl)-N-[4-(6-morpholin-4-ylpyridazin-3-yl)phenyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H26N4O4/c1-30-21-9-3-17(15-22(21)31-2)16-24(29)25-19-6-4-18(5-7-19)20-8-10-23(27-26-20)28-11-13-32-14-12-28/h3-10,15H,11-14,16H2,1-2H3,(H,25,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MPWYWYKAESLYAJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)CC(=O)NC2=CC=C(C=C2)C3=NN=C(C=C3)N4CCOCC4)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H26N4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

434.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

2-(3,4-dimethoxyphenyl)-N-(4-(6-morpholinopyridazin-3-yl)phenyl)acetamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms, effects on various biological systems, and relevant research findings.

Chemical Structure

The compound can be structurally represented as follows:

C19H24N4O3\text{C}_{19}\text{H}_{24}\text{N}_4\text{O}_3

It features a 3,4-dimethoxyphenyl group and a morpholinopyridazin moiety, which are critical for its biological interactions.

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets in biological systems. Key mechanisms include:

  • Inhibition of Chitin Synthesis : The compound has shown promise in inhibiting chitin synthesis in various insect species, notably Chilo suppressalis and Spodoptera litura. This inhibition is critical for pest control applications in agriculture .
  • Quantitative Structure–Activity Relationship (QSAR) : Research indicates that the hydrophobicity of substituents on the phenyl ring significantly influences the larvicidal activity against target insects. The introduction of electron-donating groups enhances activity, while bulky substituents tend to reduce it .

Inhibition of Chitin Synthesis

A study quantitatively assessed the chitin synthesis inhibition by various analogs of the compound, providing IC50 values that indicate the concentration required to inhibit 50% of chitin synthesis. Table 1 summarizes these findings:

Compound IDpIC50 ValueSubstituent Type
15.2Halogen (Cl)
26.1Alkyl (Et)
34.5Bulky (t-Bu)
45.8Electron-donating (Me)

Table 1: Inhibitory activity of various compounds on chitin synthesis.

Case Studies

  • Larvicidal Activity : In a controlled laboratory setting, the compound was tested against larvae of Chilo suppressalis. Results indicated a significant reduction in larval survival rates at concentrations correlating with the determined IC50 values .
  • Synergistic Effects : Further investigations revealed that combining this compound with other known insecticides resulted in enhanced larvicidal activity, suggesting potential for use in integrated pest management strategies .

Comparison with Similar Compounds

Key Observations :

  • The target compound’s pyridazine-morpholine system distinguishes it from the phthalimide (rigid, planar) and isoindolin-dione (bulky, electron-deficient) cores in other compounds.

Pharmacological and Physicochemical Properties

Property Target Compound 3-Chloro-N-phenyl-phthalimide Sulfamoyl-Pentanamide
Solubility Moderate (polar morpholine) Low (non-polar phthalimide) Low (bulky sulfonamide)
Bioavailability Likely oral activity Limited (polymer precursor) Unreported
Therapeutic Target Kinases (inferred) Polyimide synthesis Enzymatic inhibition (sulfonamide class)

Research Findings :

  • The morpholine-pyridazine motif in the target compound is structurally analogous to kinase inhibitors (e.g., mTOR or PI3K inhibitors), though direct evidence is lacking.
  • In contrast, 3-chloro-N-phenyl-phthalimide’s chlorine atom is pivotal in polyimide monomer synthesis, enabling high thermal stability in polymers .
  • Sulfonamide derivatives like those in often target carbonic anhydrase or tyrosine kinases, but the target compound’s acetamide linker may reduce off-target effects compared to sulfonamides.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.